Cas no 1780304-16-6 (2-(4-bromo-3,5-dimethylphenyl)pyrrolidine)

• Product Name: 2-(4-bromo-3,5-dimethylphenyl)pyrrolidine
• CAS No: 1780304-16-6
• MF: C₁₂H₁₆BrN
• MW: 254.166142463684
• CID: 6273390
• PubChem ID: 84804673
• Update Time: 2025-08-10

2-(4-bromo-3,5-dimethylphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3,5-dimethylphenyl)pyrrolidine
• EN300-1923896
• 1780304-16-6

• Inchi： 1S/C12H16BrN/c1-8-6-10(7-9(2)12(8)13)11-4-3-5-14-11/h6-7,11,14H,3-5H2,1-2H3
• InChI Key： BUMSUMNKUWYCTI-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(=CC=1C)C1CCCN1

Computed Properties

• Exact Mass: 253.04661g/mol
• Monoisotopic Mass: 253.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Additional information on 2-(4-bromo-3,5-dimethylphenyl)pyrrolidine

Introduction to 2-(4-bromo-3,5-dimethylphenyl)pyrrolidine (CAS No. 1780304-16-6)

2-(4-bromo-3,5-dimethylphenyl)pyrrolidine, identified by the Chemical Abstracts Service Number (CAS No.) 1780304-16-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic amine derivative has garnered attention due to its structural complexity and potential applications in drug discovery. The compound features a pyrrolidine ring fused with a brominated dimethylbenzene moiety, which endows it with unique electronic and steric properties that make it a valuable scaffold for developing novel therapeutic agents.

The molecular structure of 2-(4-bromo-3,5-dimethylphenyl)pyrrolidine consists of a six-membered nitrogen-containing ring (pyrrolidine) attached to a phenyl ring substituted with bromine at the fourth position and two methyl groups at the third and fifth positions. This arrangement creates a molecule with multiple reactive sites, allowing for diverse chemical modifications and functionalizations. Such structural features are particularly appealing in the design of small-molecule inhibitors targeting various biological pathways.

In recent years, the pharmaceutical industry has increasingly focused on developing compounds with complex heterocyclic structures due to their enhanced binding affinity and selectivity towards biological targets. 2-(4-bromo-3,5-dimethylphenyl)pyrrolidine exemplifies this trend, as its pyrrolidine core is a common motif in bioactive molecules. The presence of the bromine atom further enhances its utility in medicinal chemistry, as bromine is frequently employed in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing more intricate molecular architectures.

One of the most compelling aspects of 2-(4-bromo-3,5-dimethylphenyl)pyrrolidine is its potential role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are implicated in numerous diseases, including cancer. By modulating kinase activity, small-molecule inhibitors can offer therapeutic benefits. The pyrrolidine ring in 2-(4-bromo-3,5-dimethylphenyl)pyrrolidine can serve as a hinge-binding motif, interacting with key residues in the ATP-binding pocket of kinases. Additionally, the brominated phenyl group provides opportunities for further derivatization to optimize binding interactions.

Recent studies have highlighted the importance of 2-(4-bromo-3,5-dimethylphenyl)pyrrolidine as a building block in the synthesis of novel anticancer agents. Researchers have demonstrated that derivatives of this compound can exhibit potent inhibitory effects on various kinases, including EGFR (epidermal growth factor receptor), MET (mesenchymal-epithelial transition), and ALK (anaplastic lymphoma kinase). These findings underscore the compound's potential as a lead molecule for further drug development. The ability to modify both the pyrrolidine and phenyl rings allows for fine-tuning of pharmacokinetic properties, such as solubility and metabolic stability.

The synthesis of 2-(4-bromo-3,5-dimethylphenyl)pyrrolidine involves multi-step organic transformations that highlight its synthetic versatility. A common approach begins with the bromination of 3,5-dimethylaniline followed by condensation with a suitable pyrrolidine precursor. Subsequent functional group manipulations, such as cross-coupling reactions or nucleophilic substitutions, can be employed to introduce additional modifications. The use of palladium catalysts in cross-coupling reactions has been particularly effective in constructing complex aryl-pyrrolidine motifs.

In addition to its applications in oncology research, 2-(4-bromo-3,5-dimethylphenyl)pyrrolidine has shown promise in other therapeutic areas. For instance, it has been explored as a potential scaffold for developing antiviral agents. The structural features of this compound may facilitate interactions with viral proteases or polymerases, thereby inhibiting viral replication. Furthermore, its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug discovery.

The pharmacological profile of 2-(4-bromo-3,5-dimethylphenyl)pyrrolidine is further enhanced by its metabolic stability and bioavailability. Computational modeling studies have predicted that this compound exhibits favorable pharmacokinetic properties when administered orally or intravenously. These predictions are supported by preliminary experimental data demonstrating reasonable absorption rates and prolonged half-lives in animal models.

As research continues to uncover new biological targets and mechanisms underlying human diseases, compounds like 2-(4-bromo-3,5-dimethylphenyl)pyrrolidine will remain at the forefront of drug discovery efforts. Their structural diversity and synthetic accessibility make them ideal candidates for generating libraries of novel molecules for high-throughput screening assays. By leveraging advances in combinatorial chemistry and biocatalysis, researchers can rapidly explore new chemical space and identify promising leads for further optimization.

The future development of 2-(4-bromo-3,5-dimethylphenyl)pyrrolidine will likely involve interdisciplinary collaborations between organic chemists, medicinal chemists, and biologists. Such collaborations will enable the rapid translation of laboratory findings into clinical candidates with improved efficacy and safety profiles. As our understanding of disease mechanisms evolves at an unprecedented pace, compounds like this will play an increasingly critical role in shaping next-generation therapeutics.